(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine
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Overview
Description
(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine is a chemical compound with the molecular formula C10H17N3O. It is used primarily for research purposes and has various applications in scientific studies .
Preparation Methods
The synthesis of (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine involves multiple steps, typically starting with the preparation of the pyrimidin-5-ylmethylamine moietyIndustrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .
Chemical Reactions Analysis
(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: It can undergo substitution reactions where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine has a wide range of applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: Researchers use it to study biological pathways and interactions.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of its use.
Comparison with Similar Compounds
(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine can be compared with other similar compounds such as:
(1-Methoxybutan-2-yl)(pyrimidin-4-ylmethyl)amine: Similar structure but with a different position of the pyrimidine ring.
(1-Methoxybutan-2-yl)(pyrimidin-6-ylmethyl)amine: Another isomer with the pyrimidine ring in a different position. These compounds share similar chemical properties but may exhibit different reactivity and applications due to the positional differences in the pyrimidine ring.
Properties
Molecular Formula |
C10H17N3O |
---|---|
Molecular Weight |
195.26 g/mol |
IUPAC Name |
1-methoxy-N-(pyrimidin-5-ylmethyl)butan-2-amine |
InChI |
InChI=1S/C10H17N3O/c1-3-10(7-14-2)13-6-9-4-11-8-12-5-9/h4-5,8,10,13H,3,6-7H2,1-2H3 |
InChI Key |
XOYULPPWIMZLSQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC(COC)NCC1=CN=CN=C1 |
Origin of Product |
United States |
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